Cas no 1214851-34-9 (2-Amino-4-(tert-butoxy)-3,3-dimethyl-4-oxobutanoic acid)

• Product Name: 2-Amino-4-(tert-butoxy)-3,3-dimethyl-4-oxobutanoic acid
• CAS No: 1214851-34-9
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 1082094
• PubChem ID: 45789995
• Update Time: 2025-04-20

2-Amino-4-(tert-butoxy)-3,3-dimethyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(tert-butoxy)-3,3-dimethyl-4-oxobutanoic acid
• 2-amino-3,3-dimethyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• 2-azanyl-3,3-dimethyl-4-[(2-methylpropan-2-yl)oxy]-4-oxidanylidene-butanoic acid
• SCHEMBL7895909
• A805973
• 1214851-34-9

• Inchi： 1S/C10H19NO4/c1-9(2,3)15-8(14)10(4,5)6(11)7(12)13/h6H,11H2,1-5H3,(H,12,13)
• InChI Key： XLLQPKYVWMFJAG-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)C(C(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 89.6Ų